Cas no 2920-86-7 (Prednisolone hemisuccinate)

• Product Name: Prednisolone hemisuccinate
• CAS No: 2920-86-7
• MF: C₂₅H₃₂O₈
• MW: 460.516788482666
• MDL: MFCD00056465
• CID: 43582
• PubChem ID: 656804
• Update Time: 2025-05-23

Prednisolone hemisuccinate Chemical and Physical Properties

Names and Identifiers

• Prednisolone succinate
• Prednisolone hemisuccinate
• Prednisolone 21-(hydrogen succinate)
• Prednisolone 21-hemisuccinate
• Prednisolone Hemisuc
• Prednisolone Hemisuccinate-d8
• prednisolon hemisuccinate
• prednisolonbisuccinat
• Prednisolone hemisuccinate (usp)
• prednisolone21-succinate
• prednisolonebisuccinate
• prednisolut
• Delta(1)-hydrocortisone succinate
• PREDNISOLONE HYDROGEN SUCCINATE [MART.]
• NSC 759137
• PREGNA-1,4-DIENE-3,20-DIONE,21-(3-CARBOXY-1-OXOPROPOXY)-11,17-DIHYDROXY-, (11.BETA.)-
• 11beta,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-(hydrogen succinate)
• Q27278862
• METHYLPREDNISOLONE HYDROGEN SUCCINATE IMPURITY E [EP IMPURITY]
• Tox21_113404
• Pregna-1,4-diene-3,20-dione, 11-beta,17,21-trihydroxy-, 21-(hydrogen succinate)
• Prednisolonhemisuccinat
• NS00083392
• DTXCID8028890
• PREDNISOLONE HEMISUCCINATE [WHO-DD]
• PREDNISOLONE SUCCINATE [JAN]
• NCGC00183124-01
• CHEMBL485659
• Prednisolone hydrogen succinate
• UNII-G7080T74ON
• PREDNISOLONE HEMISUCCINATE [USP-RS]
• 4-[(11beta,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl)oxy]-4-oxobutanoic acid
• D02156
• DTXSID1048964
• Prednisolone 21-succinate
• AS-77102
• Prednisolone hemisuccinate, United States Pharmacopeia (USP) Reference Standard
• G7080T74ON
• 4-[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid
• CHEBI:135745
• NCGC00485231-01
• Pregna-1,4-diene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11ss)-
• J-017431
• HY-B1087
• AKOS015969753
• Prednisolone bisuccinate
• Pregna-1,4-diene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11-beta)-
• NSC-759137
• Prednisolone (hemisuccinate)
• Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11beta)-
• prednisolone-hemisuccinate
• Prednisolone hemisuccinate [USP]
• (+)-prednisolone hemisuccinate
• 11beta,17alpha,21-Trihydroxy-1,4-pregnadiene-3,20-dione 21-hemisuccinate
• 4-[2-[(8S,9S,10R,11S,13S,14S,17R)-10,13-dimethyl-11,17-bis(oxidanyl)-3-oxidanylidene-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxidanylidene-ethoxy]-4-oxidanylidene-butanoic acid
• SCHEMBL139689
• Prednisolonbisuccinat [German]
• PREDNISOLONE HEMISUCCINATE [USP MONOGRAPH]
• 2920-86-7
• DB14633
• EINECS 220-861-8
• Prednisolone succinate (JP17)
• Delta(1)-hydrocortisone 21-hemisuccinate
• Pregna-1,4-diene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11beta)-
• CS-4654
• CAS-2920-86-7
• A819810
• (11beta)-21-(3-Carboxy-1-oxopropoxy)-11,17-dihydroxypregna-1,4-diene-3,20-dione
• APGDTXUMTIZLCJ-CGVGKPPMSA-N

• MDL： MFCD00056465
• Inchi： 1S/C25H32O8/c1-23-9-7-15(26)11-14(23)3-4-16-17-8-10-25(32,24(17,2)12-18(27)22(16)23)19(28)13-33-21(31)6-5-20(29)30/h7,9,11,16-18,22,27,32H,3-6,8,10,12-13H2,1-2H3,(H,29,30)/t16-,17-,18-,22+,23-,24-,25-/m0/s1
• InChI Key： APGDTXUMTIZLCJ-CGVGKPPMSA-N
• SMILES： O[C@]1(C(COC(CCC(=O)O)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 460.21000
• Monoisotopic Mass: 460.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 138

Experimental Properties

• Color/Form: Not available
• Density: 1.1796 (rough estimate)
• Melting Point: 206°C
• Boiling Point: 485.35°C (rough estimate)
• Flash Point: 233.528°C
• Refractive Index: 1.4480 (estimate)
• PSA: 138.20000
• LogP: 1.97330
• Solubility: Not available

Prednisolone hemisuccinate Security Information

• Hazard Category Code： 61-40
• Safety Instruction： S53-S22-S36/37/39-S45
• RTECS：TU4153400
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R61; R40

Additional information on Prednisolone hemisuccinate

Prednisolone Hemisuccinate: A Comprehensive Overview

Prednisolone hemisuccinate (CAS No. 2920-86-7) is a synthetic glucocorticoid that has been widely utilized in medical practice for its potent anti-inflammatory and immunosuppressive properties. This compound is a derivative of prednisolone, a well-known corticosteroid, and is often used in the treatment of various inflammatory and autoimmune conditions. The addition of the hemisuccinate group enhances its solubility and stability, making it particularly suitable for parenteral administration.

The chemical structure of prednisolone hemisuccinate consists of a steroid backbone with specific functional groups that contribute to its pharmacological activity. The molecule is characterized by the presence of a 17α-hydroxy group, a 11β-hydroxy group, and a 1β-hemisuccinate ester. These structural features are crucial for its binding to glucocorticoid receptors and subsequent biological effects.

In clinical settings, prednisolone hemisuccinate is commonly administered via intramuscular or intravenous routes. Its rapid onset of action and prolonged duration make it an ideal choice for acute conditions such as severe allergic reactions, rheumatoid arthritis exacerbations, and certain dermatological disorders. The drug's ability to suppress the immune system also makes it useful in the management of organ transplant patients to prevent rejection.

Recent research has shed light on the mechanisms by which prednisolone hemisuccinate exerts its therapeutic effects. Studies have shown that the compound binds to intracellular glucocorticoid receptors (GRs), which then translocate to the nucleus and modulate gene expression. This process leads to the downregulation of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, thereby reducing inflammation and immune responses.

One notable area of research involves the use of prednisolone hemisuccinate in combination with other therapies. For instance, a recent clinical trial evaluated the efficacy of combining prednisolone hemisuccinate with biologic agents in treating severe asthma. The results demonstrated a significant reduction in exacerbation rates and improved lung function compared to monotherapy with either agent alone.

The safety profile of prednisolone hemisuccinate is generally favorable when used at appropriate doses and durations. However, long-term use can lead to side effects such as osteoporosis, hyperglycemia, and adrenal suppression. Therefore, careful monitoring and dose adjustments are essential to minimize these risks. Additionally, patients with certain comorbidities, such as diabetes or hypertension, may require closer supervision when using this medication.

In conclusion, prednisolone hemisuccinate (CAS No. 2920-86-7) remains a valuable therapeutic option in modern medicine due to its potent anti-inflammatory and immunosuppressive properties. Ongoing research continues to explore new applications and combination therapies to further enhance its clinical utility while minimizing potential side effects.